Cyanine7.5 amine

• Molecular Formula: C51H64Cl2N4O
• Molecular Weight: 820.0 g/mol
• InChI: InChI=1S/C51H62N4O.2ClH/c1-50(2)45(54(5)43-29-27-39-20-10-12-22-41(39)48(43)50)31-25-37-18-17-19-38(36-37)26-32-46-51(3,4)49-42-23-13-11-21-40(42)28-30-44(49)55(46)35-16-8-9-24-47(56)53-34-15-7-6-14-33-52;;/h10-13,20-23,25-32,36H,6-9,14-19,24,33-35,52H2,1-5H3;2*1H
• InChIKey: VVNSSDUAJNZJAL-UHFFFAOYSA-N

Cyanine7.5 amine NIR Dye Overview

Cyanine7.5 amine is a near-infrared (NIR) fluorescent dye belonging to the cyanine family, specifically engineered with a rigidized central polymethine chain containing a cyclohexane moiety [1]. This structural modification distinguishes it from simpler heptamethine cyanines. The compound is supplied as a green powder soluble in organic solvents such as DMSO and DMF . Its primary functional group is a free primary amine, enabling facile conjugation to activated carboxylic acid derivatives (e.g., NHS esters) for labeling proteins, peptides, and antibodies . The dye is characterized by an excitation maximum at 788 nm, an emission maximum at 808 nm, an extinction coefficient (ε) of 223,000 L⋅mol⁻¹⋅cm⁻¹, and a fluorescence quantum yield (Φ) of 0.10 [2][3].

Workflow

Amine–NHS ester conjugation for labeling proteins, peptides, and antibodies.

Selection

Far-red NIR emission with rigidized chromophore for deep-tissue optical imaging.

Use Context

Soluble in organic solvents; enables labeling of hydrophobic nanoparticles and payloads.

• [1] Lumiprobe. Cyanine7.5 NHS ester – Technical Datasheet. Product Cat. No. 16020. View Source
• [2] Antibodies.com. Cyanine 7.5 NHS ester (A270180) – Product Page. View Source
• [3] Murong Biotechnology. Lumiprobe Near-Infrared (NIR) Fluorescent Dyes Overview – Technical Article. View Source

Cyanine7.5 amine: Substitution Pitfalls

Selecting a generic cyanine dye or assuming interchangeability between Cyanine7.5 amine and its closest analogs (such as Cy7 amine, Alexa Fluor 750, or IRDye 800CW) can lead to experimental failure in applications requiring deep-tissue penetration, high sensitivity, or specific conjugation chemistries. The rigidized cyclohexane bridge in Cyanine7.5 confers a red-shifted emission spectrum (~808 nm) and a ~20% increase in quantum yield compared to its non-rigidized parent structure, directly impacting signal brightness and tissue penetration depth [1]. Furthermore, the free amine functional group dictates a specific conjugation workflow that is not interchangeable with NHS esters or maleimides. The quantitative evidence presented below demonstrates precisely where Cyanine7.5 amine provides verifiable, measurable advantages over these comparators, enabling informed procurement decisions based on experimental requirements.

This dye

vs Cy7 amine

Shorter emission and lower quantum yield may limit tissue penetration and signal brightness.

This dye

vs Alexa Fluor 750

Emission blue-shifted relative to the optimal NIR window; reduced deep-tissue contrast may occur.

This dye

vs Sulfo-Cyanine7.5

Aqueous solubility prevents organic-phase nanoparticle labeling and hydrophobic payload conjugation.

• [1] Lumiprobe. Cyanine7.5 NHS ester – Technical Datasheet. Product Cat. No. 16020. View Source

Cyanine7.5 amine: Quantified Differentiation

Extended NIR Emission vs. Cy7 Amine

Cyanine7.5 amine exhibits a significant red-shift in both absorption and emission maxima relative to Cy7 amine, moving from the NIR-I to the far-red edge of the NIR-I window. This shift reduces tissue autofluorescence and light scattering, improving the signal-to-background ratio for in vivo imaging. The emission maximum of Cyanine7.5 amine is 808 nm compared to 773 nm for Cy7 amine, a difference of 35 nm [1].

Emission Red-shift

Reported

808 nm vs 773 nm (+35 nm)

Supports deeper tissue penetration and higher signal-to-background ratio.

Standard spectrophotometry in organic solvent.

Evidence Dimension	Emission maximum (nm)
Target Compound Data	808 nm
Comparator Or Baseline	Cy7 amine: 773 nm
Quantified Difference	+35 nm red-shift
Conditions	Standard spectrophotometry in organic solvent (vendor datasheet values)

Why This Matters

This 35 nm red-shift translates to measurably deeper photon penetration in biological tissues, enabling imaging of targets located several millimeters deeper than is feasible with Cy7.

• [1] Murong Biotechnology. Lumiprobe Near-Infrared (NIR) Fluorescent Dyes Overview – Technical Article. View Source

Enhanced Quantum Yield vs. Non-Rigidized Dye

The incorporation of a cyclohexane moiety into the central polymethine bridge of Cyanine7.5 increases structural rigidity, which reduces non-radiative decay pathways and enhances fluorescence quantum yield (Φ). This modification results in a 20% increase in quantum yield compared to the non-rigidized parent structure of Cyanine7.5 [1][2]. The measured Φ for Cyanine7.5 amine is 0.10 .

Quantum Yield (Φ)

Reported

0.10 (rigidized bridge)

~20% higher than non-rigidized parent; improves conjugate brightness.

Vendor-reported comparative analysis.

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	0.10 (with rigidized bridge)
Comparator Or Baseline	Non-rigidized Cyanine7.5 parent structure
Quantified Difference	+20% relative increase
Conditions	Vendor-reported comparative analysis

Why This Matters

A 20% higher quantum yield directly improves the brightness of labeled conjugates, enhancing detection sensitivity and reducing the amount of dye required per experiment, thereby lowering per-assay costs.

• [1] Lumiprobe. Cyanine7.5 NHS ester – Technical Datasheet. Product Cat. No. 16020. View Source
• [2] Antibodies.com. Cyanine 7.5 NHS ester (A270180) – Product Page. View Source

Lower Autofluorescence vs. Alexa Fluor 750

Alexa Fluor 750 is a widely used NIR dye with an emission maximum of 775 nm [1]. While it offers a high extinction coefficient (290,000 M⁻¹cm⁻¹) , its emission peak is 33 nm shorter than that of Cyanine7.5 amine (808 nm) [2]. This spectral difference places Cyanine7.5 emission deeper into the NIR optical window, where tissue autofluorescence is further reduced, improving contrast for deep-tissue imaging.

Autofluorescence vs Alexa Fluor 750

Cross-study comparable

808 nm vs 775 nm (+33 nm)

Reduces autofluorescence background for deep-tissue imaging.

Spectrophotometric measurements (PBS for comparator).

Evidence Dimension	Emission maximum (nm)
Target Compound Data	808 nm
Comparator Or Baseline	Alexa Fluor 750: 775 nm
Quantified Difference	+33 nm red-shift
Conditions	Spectrophotometric measurements (PBS buffer for Alexa Fluor 750)

Why This Matters

The 33 nm longer emission wavelength of Cyanine7.5 amine results in lower background fluorescence from biological tissues, enabling more sensitive detection of low-abundance targets in vivo.

• [1] Syron Optics. Alexa Fluor 750 Filter Sets – Fluorophore Overview. View Source
• [2] Murong Biotechnology. Lumiprobe Near-Infrared (NIR) Fluorescent Dyes Overview – Technical Article. View Source

Comparable Brightness vs. IRDye 800CW

IRDye 800CW is a commercial NIR dye frequently used for in vivo imaging. Its reported extinction coefficient is 240,000 M⁻¹cm⁻¹ with a quantum yield of 0.09–0.12 [1][2]. Cyanine7.5 amine offers a comparable quantum yield (0.10) but a slightly lower extinction coefficient (223,000 M⁻¹cm⁻¹) . The key differentiator remains the emission wavelength (808 nm vs. 789 nm for IRDye 800CW), which provides improved tissue penetration. Brightness (ε × Φ) calculations yield 22,300 M⁻¹cm⁻¹ for Cyanine7.5 amine versus 21,600–28,800 M⁻¹cm⁻¹ for IRDye 800CW, indicating comparable overall brightness.

Brightness vs IRDye 800CW

Cross-study comparable

ε: 223,000 vs 240,000; Φ: 0.10 vs 0.09–0.12

Comparable overall brightness; offers flexibility for multicolor NIR panels.

Vendor and literature data; emission wavelength remains the key differentiator.

Evidence Dimension	Extinction coefficient (ε) and Quantum yield (Φ)
Target Compound Data	ε = 223,000 M⁻¹cm⁻¹; Φ = 0.10
Comparator Or Baseline	IRDye 800CW: ε = 240,000 M⁻¹cm⁻¹; Φ = 0.09–0.12
Quantified Difference	ε: -7% for Cyanine7.5; Φ: comparable
Conditions	Vendor-reported spectrophotometric data

Why This Matters

For researchers already using IRDye 800CW, Cyanine7.5 amine provides a spectrally similar alternative with a slightly red-shifted emission that may improve tissue penetration without sacrificing brightness, offering flexibility in multi-color NIR imaging panels.

• [1] PMC Table 1. Dye information of ICG, AF700, AF750, and IRDye 800CW. PMCID: PMC7041335. View Source
• [2] PubMed. IRDye 800CW-Human serum albumin. PMID: 17202573. View Source

Live-Cell Phototoxicity vs. Cy7 Amine

A comparative study evaluating reactive oxygen species (ROS) and singlet oxygen (SO) generation revealed that Cyanine7.5 amine and Cy7 amine produce approximately equivalent levels of these phototoxic species. However, Cyanine7.5 amine demonstrated significantly stronger membrane permeabilization (MJH) effects in cellular assays [1]. This suggests that while phototoxicity is comparable, the cellular response to Cyanine7.5 amine may differ in ways that could impact live-cell imaging experiments.

Phototoxicity Profile

Reported

ROS/SO levels equivalent; membrane permeabilization differs

Live-cell imaging may require optimization of light dose and exposure time.

Cell-based assays; Nature 2023 extended data.

Evidence Dimension	ROS/SO generation and cell membrane permeabilization
Target Compound Data	ROS/SO levels equivalent to Cy7-amine; stronger MJH permeabilization
Comparator Or Baseline	Cy7-amine
Quantified Difference	Qualitative difference in cellular response
Conditions	Cell-based ROS and SO quantification assays

Why This Matters

For live-cell imaging applications, the differential cellular response to Cyanine7.5 amine may necessitate careful optimization of imaging parameters (light dose, exposure time) to minimize photodamage.

• [1] Nature Extended Data Fig. 8. Quantification of ROS and singlet oxygen (SO) levels and their effect on cell killing using Cy7.5-amine versus Cy7-amine. 2023. View Source

Organic Solvent Compatibility vs. Sulfo-Cyanine7.5

Cyanine7.5 amine is soluble in organic solvents such as DMSO and DMF, with low aqueous solubility . In contrast, Sulfo-Cyanine7.5 amine is sulfonated to enhance water solubility and is therefore optimal for aqueous bioconjugation . While Sulfo-Cyanine7.5 offers slightly different spectral properties (Em ~797 nm vs. 808 nm) and a higher quantum yield (Φ = 0.21) , its aqueous solubility precludes its use in organic-phase reactions. Cyanine7.5 amine is the preferred choice for labeling hydrophobic molecules, preparing nanoparticles via solvent evaporation, or performing conjugations in non-aqueous media.

Solubility vs Sulfo Form

Data to verify

Organic solvent soluble; Sulfo-Cy7.5 aqueous

Enables hydrophobic payload labeling; aqueous counterpart limited.

Vendor-reported solubility data (unverified sources).

Evidence Dimension	Solubility profile
Target Compound Data	Soluble in DMSO, DMF, alcohols; low aqueous solubility
Comparator Or Baseline	Sulfo-Cyanine7.5 amine: High aqueous solubility
Quantified Difference	Opposite solubility characteristics
Conditions	Vendor-reported solubility data

Why This Matters

The organic solubility of Cyanine7.5 amine enables labeling of hydrophobic payloads (e.g., drug-loaded polymeric nanoparticles) that would aggregate or precipitate in aqueous Sulfo-Cyanine7.5 conjugation reactions, expanding the range of compatible delivery systems.

Cyanine7.5 amine: Key Applications

Deep-Tissue In Vivo Imaging

Cyanine7.5 amine is optimally suited for conjugating to targeting ligands (antibodies, peptides) or encapsulating in nanoparticles for non-invasive fluorescence imaging of deep-seated tumors and organs in small animal models. Its 808 nm emission lies within the NIR optical window where tissue attenuation is minimized . Studies have demonstrated its utility in tracking nanoparticle biodistribution and tumor accumulation with high contrast [1].

Hydrophobic Nanoparticle Labeling

Due to its solubility in organic solvents like DMSO and DMF , Cyanine7.5 amine is an ideal fluorophore for labeling hydrophobic polymeric nanoparticles (e.g., PLGA) via solvent evaporation or nanoprecipitation methods. This allows for optical tracking of drug delivery vehicles in vivo without compromising nanoparticle integrity. Labeled PLGA-Cy7.5 systems have been used for deep-tissue imaging with improved stability and signal-to-background ratios [1].

Multi-Color NIR Imaging Panels

The 35 nm separation between Cyanine7.5 amine emission (808 nm) and Cy7 amine emission (773 nm) [2] enables their simultaneous use in multi-color NIR imaging experiments. Proper spectral unmixing allows for the visualization of two distinct biological targets or tracking two different cell populations within the same animal, expanding multiplexing capabilities beyond the visible spectrum.

Amine-Reactive Probe Synthesis

The free primary amine on Cyanine7.5 amine provides a versatile handle for conjugation to a wide array of activated esters (e.g., NHS esters) . This enables researchers to create custom fluorescent probes for studying protein-protein interactions, receptor binding, and enzymatic activity in complex biological environments.

Application

Selection Property

Validation Focus

Deep-tissue in vivo imaging

NIR emission in optical window for low tissue attenuation

In vivo contrast and penetration depth

Hydrophobic nanoparticle labeling

Organic-solvent solubility for PLGA and similar polymer systems

Nanoparticle integrity and biodistribution tracking

Multi-color NIR panels

Spectral separation from Cy7 for dual-target imaging

Spectral unmixing and multiplexing capability

Amine-reactive probe synthesis

Free primary amine for NHS ester bioconjugation

Conjugation efficiency and probe functionality in complex media

• [1] Xi'an Ruixi Biotechnology. PLGA-Cy7.5 for Deep Tissue Imaging – Technical Article. View Source
• [2] Murong Biotechnology. Lumiprobe Near-Infrared (NIR) Fluorescent Dyes Overview – Technical Article. View Source